Cas no 2303463-78-5 (2-(Trifluoromethyl)spiro[3.3]heptan-2-ol)

• Product Name: 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol
• CAS No: 2303463-78-5
• MF: C₈H₁₁F₃O
• MW: 180.167553186417
• CID: 6292998
• PubChem ID: 155943566
• Update Time: 2025-10-23

2-(Trifluoromethyl)spiro[3.3]heptan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(trifluoromethyl)spiro[3.3]heptan-2-ol
• EN300-4096037
• 2303463-78-5
• 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol

• Inchi： 1S/C8H11F3O/c9-8(10,11)7(12)4-6(5-7)2-1-3-6/h12H,1-5H2
• InChI Key： URHKYUZFNVRSQW-UHFFFAOYSA-N
• SMILES： FC(C1(CC2(CCC2)C1)O)(F)F

Computed Properties

• Exact Mass: 180.07619946g/mol
• Monoisotopic Mass: 180.07619946g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol

2-(Trifluoromethyl)spiro[3.3]heptan-2-ol: A Comprehensive Overview

2-(Trifluoromethyl)spiro[3.3]heptan-2-ol is a unique organic compound with the CAS number 2303463-78-5. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing a single atom, in this case, the oxygen atom in the hydroxyl group. The spiro structure of this compound provides it with a distinctive molecular geometry, making it an interesting subject for both academic and industrial research.

The molecular structure of 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol consists of a seven-membered ring system, with a trifluoromethyl group attached to the second carbon of the spiro atom. The presence of the trifluoromethyl group introduces significant electron-withdrawing effects, which can influence the compound's chemical reactivity and physical properties. This makes it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of spiro compounds in drug discovery and development. The unique geometry of these compounds often leads to enhanced bioavailability and improved pharmacokinetic profiles. For instance, researchers have explored the use of 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol as a building block in the synthesis of bioactive molecules, particularly in the context of anti-inflammatory and antitumor agents.

In terms of synthesis, 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol can be prepared through various methods, including ring-closing reactions and spirocyclization techniques. One notable approach involves the reaction of an appropriate trifluoromethylated alcohol with a dihalide or diester under specific conditions to form the spiro ring. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and selectivity.

The physical properties of 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol are also worth noting. Its melting point and boiling point are influenced by the trifluoromethyl group, which increases the molecular weight and enhances intermolecular forces. These properties make it suitable for use in high-performance liquid chromatography (HPLC) applications as well as in polymer chemistry.

From an environmental perspective, spiro compounds like 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol have been studied for their biodegradability and toxicity profiles. Recent findings suggest that these compounds exhibit moderate biodegradability under aerobic conditions, which is an important consideration for their industrial applications.

In conclusion, 2-(Trifluoromethyl)spiro[3.3]heptan-2-ol is a versatile compound with a wide range of potential applications in chemistry and materials science. Its unique structure, combined with its favorable chemical properties, continues to attract significant research interest. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.